Cas no 2199684-86-9 (3-tert-butyl-4-cyclopropyl-1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-tert-butyl-4-cyclopropyl-1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2199684-86-9
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5325339
• Update Time: 2023-08-26

3-tert-butyl-4-cyclopropyl-1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-cyclopropyl-1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-tert-butyl-4-cyclopropyl-2-methyl-1,2,4-triazol-3-one

• Inchi： 1S/C10H17N3O/c1-10(2,3)8-11-12(4)9(14)13(8)7-5-6-7/h7H,5-6H2,1-4H3
• InChI Key： BLVVAVWPVLQJPN-UHFFFAOYSA-N
• SMILES： O=C1N(C)N=C(C(C)(C)C)N1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 35.9